(5-chloro-2-nitrophenyl){3-[(4-phenyl-1,2,5-oxadiazol-3-yl)oxy]propyl}amine

• IUPAC Name: 5-chloro-2-nitro-N-[3-[(4-phenyl-1,2,5-oxadiazol-3-yl)oxy]propyl]aniline
• InChI: InChI=1S/C17H15ClN4O4/c18-13-7-8-15(22(23)24)14(11-13)19-9-4-10-25-17-16(20-26-21-17)12-5-2-1-3-6-12/h1-3,5-8,11,19H,4,9-10H2
• InChI Key: ROTVHSDQOXEQDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NON=C2OCCCNC3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H15ClN4O4
• Molecular Weight: 374.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. The 5-chloro-2-nitrophenyl group is a type of nitrophenyl group which is a phenyl group with a nitro substituent at one position and a chlorine atom at another. The 1,2,5-oxadiazol-3-yl group is a type of oxadiazole, which is a class of heterocyclic compounds containing an oxygen atom, two nitrogen atoms, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The oxadiazole ring would introduce some rigidity into the structure, while the phenyl rings could participate in π-π stacking interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. Generally, the presence of the oxadiazole and phenyl groups could increase the compound’s lipophilicity, which could affect its solubility and permeability.

Future Directions

The study of oxadiazole derivatives is an active area of research due to their wide range of biological activities. Further studies could focus on synthesizing this compound and evaluating its biological activity.